Cas no 1527820-67-2 (1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carbonitrile
• CAS No: 1527820-67-2
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 6595918
• PubChem ID: 83699255
• Update Time: 2025-06-08

1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carbonitrile
• 1527820-67-2
• EN300-1856639

• Inchi： 1S/C12H11N3/c1-15-8-14-10-6-9(2-3-11(10)15)12(7-13)4-5-12/h2-3,6,8H,4-5H2,1H3
• InChI Key： ZFVCMWIPCXDQHG-UHFFFAOYSA-N
• SMILES： N1(C)C=NC2=C1C=CC(=C2)C1(C#N)CC1

Computed Properties

• Exact Mass: 197.095297364g/mol
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carbonitrile

Recent Advances in the Study of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carbonitrile (CAS: 1527820-67-2)

The compound 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carbonitrile (CAS: 1527820-67-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carbonitrile as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. The compound's unique cyclopropane-carbonitrile moiety has been shown to enhance binding affinity to specific biological targets, making it a valuable scaffold for drug discovery. Researchers have successfully employed this compound in the development of inhibitors targeting enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of potent kinase inhibitors. The study reported that derivatives of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carbonitrile exhibited nanomolar inhibitory activity against several clinically relevant kinases, with improved selectivity profiles compared to existing inhibitors. These findings suggest potential applications in targeted cancer therapies.

Another significant development involves the compound's use in fragment-based drug design. A recent Nature Communications article detailed how the rigid cyclopropane structure of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carbonitrile serves as an ideal spatial constraint in the development of allosteric modulators for G-protein coupled receptors (GPCRs). This approach has led to the identification of novel lead compounds with improved metabolic stability and reduced off-target effects.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carbonitrile. A 2024 publication in Organic Process Research & Development described a scalable, high-yield synthesis route that addresses previous challenges in the preparation of this compound. The new method employs continuous flow chemistry techniques, significantly improving both the efficiency and safety of the synthesis process.

Looking forward, the unique properties of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carbonitrile position it as a versatile building block for future drug discovery efforts. Ongoing research is exploring its potential in developing treatments for neurodegenerative diseases, with preliminary data showing promising blood-brain barrier penetration capabilities. As the understanding of this compound's pharmacological potential continues to grow, it is expected to play an increasingly important role in the development of next-generation therapeutics.